Cas no 1200498-46-9 (5-cyano-3-fluoropyridine-2-carboxylic acid)

• Product Name: 5-cyano-3-fluoropyridine-2-carboxylic acid
• CAS No: 1200498-46-9
• MF: C₇H₃FN₂O₂
• MW: 166.10932469368
• MDL: MFCD20227459
• CID: 2102471
• PubChem ID: 68254033
• Update Time: 2024-11-04

5-cyano-3-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-CYANO-3-FLUOROPICOLINIC ACID
• 5-cyano-3-fluoropyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-cyano-3-fluoro-
• XFSFTCXJXGULGN-UHFFFAOYSA-N
• 5-Cyano-3-fluoro-pyridine-2-carboxylic acid
• MFCD20227459
• BS-14614
• AKOS027253885
• CS-0157893
• 5-Cyano-3-fluoropicolinicacid
• AYB49846
• DB-253407
• SCHEMBL12358354
• 1200498-46-9

• MDL： MFCD20227459
• Inchi： 1S/C7H3FN2O2/c8-5-1-4(2-9)3-10-6(5)7(11)12/h1,3H,(H,11,12)
• InChI Key： XFSFTCXJXGULGN-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CN=C1C(=O)O

Computed Properties

• Exact Mass: 166.01785550g/mol
• Monoisotopic Mass: 166.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74
• XLogP3: 0.5

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds